Cas no 73275-91-9 (Benzonitrile,4,5-dichloro-2,3-dihydroxy-)
73275-91-9 structure
Product Name:Benzonitrile,4,5-dichloro-2,3-dihydroxy-
CAS No:73275-91-9
MF:C7H3Cl2NO2
MW:204.010219812393
CID:551941
PubChem ID:17977712
Update Time:2025-04-19
Benzonitrile,4,5-dichloro-2,3-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,4,5-dichloro-2,3-dihydroxy-
- Benzonitrile, 4,5-dichloro-2,3-dihydroxy- (9CI)
- 4,5-dichloro-2,3-dihydroxybenzonitrile
- SCHEMBL7366806
- 73275-91-9
- DTXSID00591867
-
- Inchi： 1S/C7H3Cl2NO2/c8-4-1-3(2-10)6(11)7(12)5(4)9/h1,11-12H
- InChI Key： PVSPFEYNKCJBJN-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C#N)C(=C1O)O)Cl
Computed Properties
- Exact Mass: 202.9540837g/mol
- Monoisotopic Mass: 202.9540837g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 64.2Ų
Benzonitrile,4,5-dichloro-2,3-dihydroxy- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Jason Wan Lab Chip, 2020,20, 4528-4538
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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